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Compound of Interest

Compound Name: 2-Bromo-4-formylbenzoic acid

CAS No.: 90001-44-8

Cat. No.: B3043675 Get Quote

Executive Summary & Chemical Profile
2-Bromo-4-formylbenzoic acid (CAS: 90001-44-8) is a highly versatile, trifunctional building

block widely utilized in medicinal chemistry and drug development. Featuring an aryl bromide,

an aldehyde, and a carboxylic acid, it enables orthogonal synthetic modifications such as

Suzuki-Miyaura cross-couplings, reductive aminations, and amide bond formations [1].

However, this same chemical reactivity dictates a stringent approach to personal protective

equipment (PPE) and operational safety.

Understanding the mechanistic hazards of this compound is the foundation of a robust

laboratory safety culture. Operators must move beyond compliance and understand why

specific protective measures are deployed.

Mechanistic Hazard Analysis & PPE Matrix
The hazards associated with 2-Bromo-4-formylbenzoic acid stem directly from its functional

groups:

Aldehyde Moiety: Highly electrophilic. It can react with nucleophilic residues on skin proteins,

leading to contact dermatitis and sensitization.

Carboxylic Acid: Imparts mild corrosivity and acts as a severe irritant to mucous membranes

and the respiratory tract.
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Aryl Bromide: Increases the molecule's lipophilicity, facilitating rapid dermal absorption if

dissolved in organic solvents, and mandates strict halogenated waste disposal protocols [2].

Quantitative & Qualitative PPE Matrix
Equipment Category Specification Mechanistic Justification

Hand Protection

Nitrile gloves (min 4 mil) for

solid handling. Viton/Butyl

gloves for solvent-based

reactions.

Nitrile provides an excellent

barrier against the dry powder.

However, if the compound is

dissolved in dichloromethane

(DCM) or tetrahydrofuran

(THF), nitrile is rapidly

permeated. Solvent-specific

gloves prevent transdermal

delivery of the dissolved

lipophilic compound.

Eye Protection
Indirect-vented chemical

splash goggles.

The fine crystalline powder can

easily aerosolize. The

combined acidic and

electrophilic nature of the

compound causes severe

corneal irritation. Standard

safety glasses lack a sufficient

orbital seal.

Respiratory
Chemical Fume Hood (Face

velocity: 80-120 fpm).

Prevents inhalation of

aerosolized dust and solvent

vapors. The aldehyde group is

a known respiratory tract

irritant.

Body Protection
Flame-resistant (FR) lab coat,

closed-toe non-porous shoes.

Protects against static

discharge during powder

transfer and provides a barrier

against accidental spills of

reactive mixtures.
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Operational Plan: Step-by-Step Methodology
Protocol: Standard Handling and Reaction Setup

This protocol is designed as a self-validating system; do not proceed to the next step unless

the verification check is successful.

Step 1: Preparation and Weighing

Verification Check: Ensure the fume hood monitor reads a face velocity between 80-120 fpm.

Don standard PPE: Nitrile gloves, chemical splash goggles, and a buttoned lab coat.

Place an anti-static weigh boat on the analytical balance inside the fume hood. Causality:

Fine organic powders can hold a static charge, causing them to scatter and bypass localized

ventilation.

Carefully transfer the required mass of 2-Bromo-4-formylbenzoic acid using a grounded

stainless-steel spatula.

Seal the stock container immediately to prevent atmospheric moisture degradation.

Step 2: Reaction Setup & Solvent Addition

Verification Check: If utilizing permeating solvents (e.g., DCM, DMF) for your reaction, switch

outer gloves to Viton or double-glove with heavy-duty nitrile.

Transfer the weighed solid to a round-bottom flask equipped with a magnetic stir bar.

Purge the flask with inert gas (Nitrogen or Argon) for 5 minutes. Causality: The aldehyde

group is susceptible to auto-oxidation into a dicarboxylic acid in the presence of atmospheric

oxygen and light.

Add the designated solvent slowly via syringe down the side of the flask to wash any residual

powder into the bulk solution.

Step 3: Quenching and Workup
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Upon reaction completion, quench the mixture slowly with a mild aqueous base (e.g.,

saturated NaHCO₃) to neutralize any unreacted carboxylic acid residues.

Extract the aqueous layer with an appropriate organic solvent.

Verification Check: Ensure the separatory funnel is vented frequently during the first

inversion to release evolved CO₂ gas from the neutralization process.

Waste Disposal Plan
Proper disposal is critical due to the presence of the bromine atom.

Halogenated Organic Waste: All reaction mixtures, organic extracts, and mother liquors

containing 2-Bromo-4-formylbenzoic acid must be strictly segregated into the

"Halogenated Waste" stream [3]. Mixing halogenated waste with non-halogenated waste

violates EPA Resource Conservation and Recovery Act (RCRA) guidelines and drastically

increases incineration costs due to the need for specialized scrubbers to capture

hydrobromic acid (HBr) gas.

Solid Waste: Contaminated weigh boats, spatulas, and gloves must be disposed of in a

designated hazardous solid waste container, not the general municipal trash.

Emergency Response Protocols
Powder Spill: Do not dry sweep. Cover the spill with damp paper towels to suppress dust,

carefully scoop into a hazardous waste container, and wipe the area with a mild detergent

solution.

Skin Exposure: Immediately remove contaminated clothing. Flush the affected area with

copious amounts of water and soap for at least 15 minutes. The lipophilic nature of the

brominated compound means rapid washing is essential to prevent dermal absorption.

Workflow Visualization
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Fig 1: Operational workflow and safety verification checkpoints for 2-Bromo-4-formylbenzoic
acid.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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